Cas no 1636-15-3 (Phosphinous amide,N,N-diethyl-P,P-diphenyl-)

• Product Name: Phosphinous amide,N,N-diethyl-P,P-diphenyl-
• CAS No: 1636-15-3
• MF: C₂₀H₂₈NP
• MW: 313.416786193848
• CID: 117905
• PubChem ID: 4191560
• Update Time: 2025-04-18

Phosphinous amide,N,N-diethyl-P,P-diphenyl- Chemical and Physical Properties

Names and Identifiers

• Phosphinous amide,N,N-diethyl-P,P-diphenyl-
• BIS(3,5-DIMETHYLPHENYL)DIETHYLAMINOPHOSPHINE
• N-bis(3,5-dimethylphenyl)phosphanyl-N-ethylethanamine
• Diethylamidodiphenylphosphine
• diphenyl N,N-diethylphosphoramidite
• Diphenyl-N,N-diethylaminophosphine
• N,N-Diethyldiphenylphosphinous amide
• N,N-Diethyl-P,P-diphenylphosphinous amide
• Phosphinous amide,N,N-diethyl-P,P-diphenyl
• DTXSID10400597
• 1636-15-3
• SCHEMBL2229356

• Inchi： 1S/C20H28NP/c1-7-21(8-2)22(19-11-15(3)9-16(4)12-19)20-13-17(5)10-18(6)14-20/h9-14H,7-8H2,1-6H3
• InChI Key： FZLSNBUTHWHREL-UHFFFAOYSA-N
• SMILES： P(C1C=C(C)C=C(C)C=1)(C1C=C(C)C=C(C)C=1)N(CC)CC

Computed Properties

• Exact Mass: 313.19600
• Monoisotopic Mass: 313.196
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2A^2
• XLogP3: 5.5

Experimental Properties

• PSA: 16.83000
• LogP: 4.60970